Cas no 847728-89-6 (tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate)

tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate structure

847728-89-6 structure

Product Name:tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate

CAS No:847728-89-6

MF:C₁₃H₁₈BrNO₂

MW:300.191523075104

MDL:MFCD11506011

CID:821456

PubChem ID:56973617

Update Time:2024-10-26

tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl (1-(4-bromophenyl)ethyl)carbamate
- (S)-[1-(4-bromo-phenyl)-ethyl]-carbamic acid tert-butyl ester
- (S)-tert-butyl 1-(4-bromophenyl)ethylcarbamate
- (S)-[1-(4-Bromophenyl)ethyl]carbamic acid tert-butyl ester
- (S)-N-tert-butoxycarbonyl-1-(4-bromophenyl)ethylamine
- QC-7814
- WT1213
- Carbamic acid, [(1S)-1-(4-bromophenyl)ethyl]-, 1,1-dimethylethyl ester
- (S)-N-Boc-1-(4-bromophenyl)ethylamine
- tert-Butyl [(S)-1-(4-bromophenyl)ethyl]carbamate
- tert-Butyl [(1S)-1-(4-bromophenyl)ethyl]carbamate
- tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate
- (R)-N-Boc-1
- 1,1-Dimethylethyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate (ACI)
- Carbamic acid, [(1S)-1-(4-bromophenyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
- 1,1-Dimethylethyl [(1S)-1-(4-bromophenyl)ethyl]carbamate
- [(S)-1-(4-bromophenyl)ethyl]carbamic acid tert-butyl ester
- tert-Butyl N-[(S)-1-(4-bromophenyl)ethyl]carbamate
- (S)-[1-(4-Bromo-phenyl)-ethyl]-carbamic acid tert-butyl ester, AldrichCPR
- DB-362381
- tert-butyl[(1S)-1-(4-bromophenyl)ethyl]carbamate
- (S)-tert-Butyl(1-(4-bromophenyl)ethyl)carbamate
- t-butyl[(1S)-1-(4-bromophenyl)ethyl]carbamate
- AC-29331
- CS-D1764
- KECPRZHCNCDSET-VIFPVBQESA-N
- MFCD11506011
- SCHEMBL256792
- 1,1-dimethylethyl [(1S)-1-(4-bromophenyl)-ethyl]carbamate
- DTXSID90719932
- AKOS015919561
- EN300-4326998
- AS-18566
- 847728-89-6
- MDL： MFCD11506011
- Inchi： 1S/C13H18BrNO2/c1-9(10-5-7-11(14)8-6-10)15-12(16)17-13(2,3)4/h5-9H,1-4H3,(H,15,16)/t9-/m0/s1
- InChI Key： KECPRZHCNCDSET-VIFPVBQESA-N
- SMILES： [C@@H](C1C=CC(Br)=CC=1)(C)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 299.05200
Monoisotopic Mass: 299.05209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3
XLogP3: 3.5

Experimental Properties

Density: 1.282±0.06 g/cm3 (20 ºC 760 Torr)
PSA: 38.33000
LogP: 4.42570

tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LU989-250mg	tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate	847728-89-6	98%	250mg	379CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LU989-5g	tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate	847728-89-6	98%	5g	2474.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LU989-50mg	tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate	847728-89-6	98%	50mg	108.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LU989-1g	tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate	847728-89-6	98%	1g	754.0CNY	2021-08-03
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	MY0009-50g	(S)-tert-butyl 1-(4-bromophenyl)ethylcarbamate	847728-89-6	97%	50g	$1338	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S844864-5g	(S)-tert-Butyl (1-(4-bromophenyl)ethyl)carbamate	847728-89-6	≥95%	5g	2,088.00	2021-05-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY020667-0.25g	(S)-N-Boc-1-(4-bromophenyl)ethylamine	847728-89-6	≥95%	0.25g	￥45.0	2022-06-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY020667-1g	(S)-N-Boc-1-(4-bromophenyl)ethylamine	847728-89-6	>98%	1g	¥40.00	2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY020667-5g	(S)-N-Boc-1-(4-bromophenyl)ethylamine	847728-89-6	>98%	5g	¥89.00	2025-04-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LU989-200mg	tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate	847728-89-6	98%	200mg	250.0CNY	2021-08-04

tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate Production Method

Production Method 1

24424-99-5

27298-97-1

847728-89-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water ; 2 h, 5 °C

Reference

PROTAC-induced BET protein degradation as a therapy for castration-resistant prostate cancer

Raina, Kanak; Lu, Jing; Qian, Yimin; Altieri, Martha; Gordon, Deborah; et al, Proceedings of the National Academy of Sciences of the United States of America, 2016, 113(26), 7124-7129

Production Method 2

24424-99-5

27298-97-1

847728-89-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C

Reference

Discovery and characterization of a potent and selective EP4 receptor antagonist

Schiffler, Matthew A.; Chandrasekhar, Srinivasan; Fisher, Matthew J.; Harvey, Anita; Kuklish, Steven L.; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(16), 3176-3178

tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate Raw materials

tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate Preparation Products

tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate (847728-89-6)

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Pricing Information Last Updated:Friday, 30 August 2024 08:44

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(CAS:847728-89-6)(S)-N-BOC-1-(4-溴苯基)乙胺

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Amadis Chemical Company Limited

(CAS:847728-89-6)tert-butyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate

Purity:99%

Quantity:100g

Price ($):197.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:847728-89-6)(S)-N-BOC-1-(4-溴苯基)乙胺

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry